Cas no 1805428-07-2 (Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805428-07-2
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4878515
• Update Time: 2025-06-15

Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-18-10(17)3-9-8(5-15)7(11(13)14)2-6(4-12)16-9/h2,11H,3-4H2,1H3
• InChI Key： UPOMTJIJHPXLLW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C#N)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate

Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805428-07-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805428-07-2, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its pyridine core functionalized with a bromomethyl group and a difluoromethyl substituent, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various bioactive molecules.

The structural features of Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate make it particularly valuable in medicinal chemistry. The presence of the bromomethyl group provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. Meanwhile, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

In recent years, this compound has been extensively explored in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize inhibitors targeting various biological pathways. One notable area of research involves the use of Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate in the creation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine scaffold is particularly well-suited for modulating enzyme activity, and the additional functional groups provide opportunities for precise tuning of pharmacological properties.

The incorporation of the cyano group in the molecule further enhances its versatility. Cyano groups are known to influence electronic properties and can be transformed into other functional moieties through various chemical transformations. This adaptability has allowed chemists to tailor the compound for specific applications, such as the synthesis of protease inhibitors and antiviral agents.

The pharmaceutical industry has also shown interest in Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate for its potential in developing treatments for neurological disorders. Studies have demonstrated that pyridine derivatives can interact with central nervous system receptors, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of substituents in this compound offers a scaffold that can be modified to enhance binding interactions with neurological targets.

In addition to its pharmaceutical applications, Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate has found utility in agrochemical research. The structural motifs present in this compound are similar to those found in herbicides and fungicides, suggesting its potential as a precursor for developing new crop protection agents. The reactivity of the bromomethyl and cyano groups allows for further derivatization into more complex agrochemical formulations.

The synthesis of Methyl 6-(bromomethyl)-3-cyano-4-(difluoromethyl strong>)pyridine-2-acetate involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only showcase the compound's synthetic accessibility but also demonstrate the progress made in organic chemistry over recent decades.

Ongoing research continues to uncover new applications for Methyl 6-(< strong >bromomethyl strong >)-3-cyano-4-(< strong >difluoromethyl strong >)pyridine-2-acetate. Innovations in computational chemistry and high-throughput screening are accelerating the discovery process, enabling faster identification of lead compounds for drug development. The compound's structural features make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic agents.

The future prospects of Methyl 6-(< strong >bromometh yl strong >)-3-cyano-4-(< strong >difluor ometh yl strong >)pyridine-2-acetate are promising, with researchers exploring its potential in emerging fields such as gene therapy and targeted drug delivery systems. The ability to modify its structure allows for customization based on specific therapeutic needs, ensuring its continued relevance in pharmaceutical innovation.